Cas no 857872-88-9 (2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one)

• Product Name: 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one
• CAS No: 857872-88-9
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• CID: 5701720
• PubChem ID: 21082585
• Update Time: 2025-06-10

2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1153091
• SCHEMBL1138212
• 2-(4-fluoro-3-methylphenyl)cyclohexan-1-one
• AKOS012096743
• 857872-88-9
• Cyclohexanone, 2-(4-fluoro-3-methylphenyl)-
• 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one

• Inchi： 1S/C13H15FO/c1-9-8-10(6-7-12(9)14)11-4-2-3-5-13(11)15/h6-8,11H,2-5H2,1H3
• InChI Key： BCFMHHWLGVFXNC-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 206.110693260g/mol
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 308.3±42.0 °C(Predicted)

Additional information on 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one

2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one: A Comprehensive Overview

The compound 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one, identified by the CAS number 857872-88-9, is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and potential bioactivity. In this article, we will delve into its structure, synthesis, pharmacological properties, and recent advancements in its application.

Structural Analysis

The molecule 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one consists of a cyclohexanone ring substituted with a 4-fluoro-3-methylphenyl group at the 2-position. The cyclohexanone moiety is a six-membered ring with a ketone group, while the phenyl ring is substituted with a fluorine atom at the para position and a methyl group at the meta position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and bioactivity studies.

Synthesis and Chemical Properties

The synthesis of 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one involves a series of well-established organic reactions. Typically, it is prepared via a Friedel-Crafts acylation or through a nucleophilic aromatic substitution reaction. Recent studies have focused on optimizing these methods to enhance yield and purity while minimizing environmental impact. The compound exhibits good solubility in organic solvents and is stable under normal storage conditions.

Pharmacological Activity

Recent research has highlighted the potential of 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key cellular pathways associated with neurodegenerative diseases and inflammatory conditions. For instance, studies published in 2023 revealed its potent anti-inflammatory activity through inhibition of cyclooxygenase enzymes. Additionally, it has shown promise as a candidate for developing novel analgesics due to its interaction with opioid receptors.

Applications in Drug Development

The compound's versatility makes it an attractive candidate for various therapeutic areas. Its ability to act as both an agonist and antagonist in different biological systems underscores its potential for multitarget drug design. Researchers are currently exploring its efficacy in treating chronic pain conditions and neuroinflammatory diseases. Furthermore, ongoing clinical trials are investigating its safety profile and pharmacokinetics in human subjects.

Future Prospects

The future of 2-(4-Fluoro-3-methylphenyl)cyclohexan-1-one looks promising as advancements in medicinal chemistry continue to unlock its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in its application. With continued research, this compound could pave the way for the development of next-generation therapeutics addressing unmet medical needs.

Conclusion

In summary, 2-(4-fluoro-3-methylphenyl)cyclohexanone (CAS No: 857872889) stands out as a significant molecule in contemporary organic chemistry and pharmacology. Its unique structure, coupled with emerging research findings, positions it as a key player in drug discovery and development. As research progresses, this compound is expected to contribute significantly to advancing therapeutic interventions across various disease states.